Cas no 1353944-73-6 ([(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)

• Product Name: [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
• CAS No: 1353944-73-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2159410
• Update Time: 2025-06-15

[(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
• 2-(((1-Methylpyrrolidin-2-yl)methyl)amino)acetic acid
• (S)-2-(((1-Methylpyrrolidin-2-yl)methyl)amino)acetic acid
• AM92130
• [(1-methylpyrrolidin-2-ylmethyl)amino]acetic acid

• Inchi： 1S/C8H16N2O2/c1-10-4-2-3-7(10)5-9-6-8(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： QAGOZIHOUHJMID-UHFFFAOYSA-N
• SMILES： OC(CNCC1CCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 52.6

Additional information on [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid

Comprehensive Overview of [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid (CAS No. 1353944-73-6)

[(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid (CAS No. 1353944-73-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and aminoacetic acid moiety, is often explored for its potential applications in drug development, particularly in modulating biological pathways. Its molecular structure, featuring a 1-methyl-pyrrolidin-2-ylmethyl group, lends it distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid has surged due to its relevance in designing small molecule therapeutics and peptide mimetics. Researchers are particularly interested in its role as a building block for novel compounds targeting neurological and metabolic disorders. The compound's CAS No. 1353944-73-6 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in this compound is the rise of personalized medicine and precision drug design. As scientists seek to develop more targeted therapies, compounds like [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid are being scrutinized for their ability to enhance bioavailability and receptor binding affinity. Its structural flexibility allows for modifications that can optimize pharmacokinetic profiles, a hot topic in drug discovery forums and publications.

Another area of exploration is the compound's potential in bioconjugation and proteomics. With the increasing use of mass spectrometry and labeling techniques, [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid is being studied for its utility in tagging biomolecules. This aligns with the broader industry shift toward high-throughput screening and omics technologies, which are frequently discussed in scientific conferences and journals.

From a synthetic perspective, the compound's pyrrolidine ring and amino acid functionality make it a versatile scaffold. Chemists are investigating its use in asymmetric synthesis and catalysis, where its chiral centers can influence stereoselective reactions. This has implications for producing enantiomerically pure pharmaceuticals, a critical focus in modern green chemistry initiatives.

Environmental and regulatory considerations also play a role in the compound's applications. As industries move toward sustainable chemistry, [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid is being evaluated for its biodegradability and low toxicity profile. These attributes are increasingly important to researchers and manufacturers aiming to comply with REACH and other global standards.

In summary, [(1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid (CAS No. 1353944-73-6) represents a multifaceted compound with broad relevance in pharmaceutical research, biotechnology, and material science. Its unique structure and functional groups position it as a promising candidate for future innovations, particularly in areas like drug delivery systems and diagnostic tools. As scientific inquiry continues to evolve, this compound is likely to remain a subject of intense study and application.